Cas no 7062-74-0 (2-[(2E)-2-(naphthalen-1-ylimino)-4-oxo-3-prop-2-en-1-yl-1,3-thiazolidin-5-yl]propanoic acid)

• Product Name: 2-[(2E)-2-(naphthalen-1-ylimino)-4-oxo-3-prop-2-en-1-yl-1,3-thiazolidin-5-yl]propanoic acid
• CAS No: 7062-74-0
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 1745649
• PubChem ID: 5263519
• Update Time: 2025-04-21

2-[(2E)-2-(naphthalen-1-ylimino)-4-oxo-3-prop-2-en-1-yl-1,3-thiazolidin-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2E)-2-(naphthalen-1-ylimino)-4-oxo-3-prop-2-en-1-yl-1,3-thiazolidin-5-yl]propanoic acid
• 2-[(2E)-3-Allyl-2-(1-naphthylimino)-4-oxo-1,3-thiazolidin-5-yl]propanoic acid
• 5-thiazolidineacetic acid, alpha-methyl-2-(1-naphthalenylimino)-4-oxo-3-(2-propen-1-yl)-, (2E)-
• 2-(2-naphthalen-1-ylimino-4-oxo-3-prop-2-enyl-1,3-thiazolidin-5-yl)propanoic acid
• 7062-74-0
• DTXSID60414240
• AKOS016102461
• AKOS002773671
• 2-[(2E)-2-[(Naphthalen-1-yl)imino]-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]propanoic acid

• Inchi： 1S/C19H18N2O3S/c1-3-11-21-17(22)16(12(2)18(23)24)25-19(21)20-15-10-6-8-13-7-4-5-9-14(13)15/h3-10,12,16H,1,11H2,2H3,(H,23,24)/b20-19+
• InChI Key： MGESYPZPOHKMMC-FMQUCBEESA-N
• SMILES： S1/C(=N/C2=CC=CC3C=CC=CC2=3)/N(CC=C)C(C1C(C(=O)O)C)=O

Computed Properties

• Exact Mass: 354.10394
• Monoisotopic Mass: 354.103813
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.3
• XLogP3: 4.1

Experimental Properties

• Density: 1.29
• Boiling Point: 560.5°C at 760 mmHg
• Flash Point: 292.8°C
• Refractive Index: 1.649
• PSA: 69.97